Cas no 158933-35-8 (1H-2,5-Ethanocyclopenta[c]pyrrole(9CI))

• Product Name: 1H-2,5-Ethanocyclopenta[c]pyrrole(9CI)
• CAS No: 158933-35-8
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 109046
• PubChem ID: 45087484
• Update Time: 2025-04-18

1H-2,5-Ethanocyclopenta[c]pyrrole(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-2,5-Ethanocyclopenta[c]pyrrole(9CI)
• 158933-35-8
• DTXSID50666099
• 1H-2,5-Ethanocyclopenta[c]pyrrole

• Inchi： 1S/C9H9N/c1-2-10-5-8-3-7(1)4-9(8)6-10/h3-5H,1-2,6H2
• InChI Key： KBUZXPRLJADSHV-UHFFFAOYSA-N
• SMILES： N12C=C3C=C(C=C3C1)CC2

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 3.24